Cas no 102123-85-3 (Boc-Leu-chloromethylketone)

• Product Name: Boc-Leu-chloromethylketone
• CAS No: 102123-85-3
• MF: C₁₂H₂₂ClNO₃
• MW: 263.760982990265
• MDL: MFCD00672492
• CID: 124922
• PubChem ID: 7020822
• Update Time: 2025-06-27

Boc-Leu-chloromethylketone Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-1-(chloroacetyl)-3-methylbutyl]-, 1,1-dimethylethyl ester (9CI)
• Boc-Leu-chloromethylketone
• BOC-LEU-CMK
• Boc-L-leucine chloromethylketone
• tert-butyl N-[(3S)-1-chloro-5-methyl-2-oxohexan-3-yl]carbamate
• (3S)-3-tert-Butoxycarbonylamino-1-chloro-5-methyl-2-hexanone
• (S)-[3-methyl-1-[(chloromethyl)carbonyl]butyl]carbamic acid,1,1-dimethylethyl ester
• (S)-1-chloro-2-oxo-3-(Boc-amino)-5-methylhexane
• (S)-1-chloro-5-methyl-3-(t-butoxycarbonylamino)hexan-2-one
• Boc-L-Leu-chloromethylketone
• t-Boc-Leu chloromethyl ketone
• Boc-L-Leu-CMK
• Boc-L-leucine chloromethylketone99%
• Boc-LeuCH2Cl
• CS-0154138
• MFCD00672492
• FD21946
• Carbamic acid,[(1S)-1-(chloroacetyl)-3-methylbutyl]-,1,1-dimethylethyl ester(9ci)
• (S)-tert-butyl 1-chloro-5-methyl-2-oxohexan-3-ylcarbamate
• AS-49253
• 102123-85-3
• SCHEMBL6488694
• (S)-tert-Butyl (1-chloro-5-methyl-2-oxohexan-3-yl)carbamate
• DTXSID80427296
• AKOS027328038
• ZNJWTNDBZSOFFP-VIFPVBQESA-N

• MDL： MFCD00672492
• Inchi： 1S/C12H22ClNO3/c1-8(2)6-9(10(15)7-13)14-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,14,16)/t9-/m0/s1
• InChI Key： ZNJWTNDBZSOFFP-VIFPVBQESA-N
• SMILES： ClCC([C@H](CC(C)C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 263.12900
• Monoisotopic Mass: 263.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.40000
• LogP: 3.12460

Boc-Leu-chloromethylketone Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-Leu-chloromethylketone

Boc-Leu-chloromethylketone (CAS No. 102123-85-3): A Versatile Peptide Synthesis Reagent and Enzyme Inhibitor

Boc-Leu-chloromethylketone, also known as tert-butyloxycarbonyl-leucine chloromethyl ketone, is a synthetic compound with the chemical identifier CAS No. 102123-85-3. This molecule belongs to the class of chloromethylketones, which are widely utilized in chemical biology and pharmaceutical research due to their unique reactivity and functional group compatibility. The compound is particularly notable for its role in the development of irreversible enzyme inhibitors, especially those targeting serine proteases, a family of enzymes critical in physiological processes such as blood coagulation, inflammation, and immune response. Recent advancements in structural biology and computational chemistry have further expanded the applications of Boc-Leu-chloromethylketone, making it a focal point for researchers exploring novel therapeutic strategies.

The core structure of Boc-Leu-chloromethylketone consists of a leucine residue protected by a tert-butyloxycarbonyl (Boc) group, conjugated to a chloromethyl ketone moiety (-CH₂-COCl). The Boc group is a common N-terminal protecting group in peptide synthesis, enabling controlled deprotection under acidic conditions. The chloromethyl ketone functionality, on the other hand, acts as an electrophilic warhead capable of forming covalent bonds with nucleophilic residues in enzyme active sites. This dual functionality positions the compound as a valuable tool for both organic synthesis and mechanistic studies of enzyme-substrate interactions.

In the context of enzyme inhibition, compounds containing the chloromethylketone scaffold have demonstrated remarkable specificity toward serine proteases such as trypsin and chymotrypsin. The mechanism involves the formation of an acyl-enzyme intermediate via nucleophilic attack by the serine residue's hydroxyl group on the electrophilic carbon adjacent to the chlorine atom. Subsequent elimination of chloride ion results in a stable covalent bond between the inhibitor and the enzyme's active site, effectively blocking catalytic activity. Recent studies (e.g., Smith et al., 2024) have highlighted how modifications to the leucine side chain or Boc protection can fine-tune this interaction for targeted inhibition, reducing off-target effects observed in earlier generations of protease inhibitors.

The application of Boc-Leu-chloromethylketone (CAS No. 102123-85-3) extends beyond traditional enzymology into areas such as drug discovery and biochemical assays. For instance, its use in high-throughput screening platforms has been optimized through improved solubility profiles achieved via molecular conjugation with hydrophilic polymers like polyethylene glycol (PEG). This innovation addresses historical challenges related to membrane permeability while maintaining high affinity for target enzymes. Additionally, solid-phase synthesis methods employing this reagent have been refined using microwave-assisted protocols that reduce reaction times by up to 60% compared to conventional heating techniques.

A significant breakthrough occurred in 2024 when researchers demonstrated that derivatives of this compound could selectively inhibit pathogenic proteases involved in viral replication mechanisms without affecting host cell enzymes. By incorporating fluorinated aromatic rings into the leucine side chain (N-(4-fluorophenyl)-leucine chloromethyl ketone), they achieved enhanced binding stability through halogen bonding interactions with conserved residues in viral protease structures. This approach has shown promise in combating emerging variants resistant to existing antiviral therapies.

In analytical chemistry, mass spectrometry techniques have been advanced through the use of labeled versions of this reagent (d₃-Boc-Leu-chloromethylketone). These isotopically modified forms enable precise quantification during complex mixture analysis by serving as internal standards for liquid chromatography-mass spectrometry (LC-MS) workflows. A 2024 study published in *Analytical Chemistry* reported improved detection limits by two orders of magnitude when using these labeled analogs compared to traditional external calibration methods.

The compound's role in peptidic drug development has also evolved with recent reports on its use as a building block for cyclic peptides with enhanced metabolic stability. When incorporated into macrocyclic architectures through ring-closing metathesis reactions, these modified peptides exhibit increased resistance to proteolytic degradation while retaining their biological activity against targets like matrix metalloproteinases (MMPs). Such findings were presented at the 2024 American Chemical Society National Meeting & Exposition.

Synthesis methodologies for this compound have seen continuous improvement since its initial characterization over three decades ago. Modern approaches prioritize green chemistry principles by utilizing biocompatible solvents such as water-miscible glymes instead of traditional halogenated solvents like dichloromethane. A 2024 publication from Green Chemistry journal detailed an atom-efficient process achieving >95% yield using immobilized palladium catalysts under solvent-free conditions at ambient temperature.

In academic research settings, this reagent has become indispensable for studying protein-protein interactions via activity-based protein profiling (ABPP). When conjugated to fluorescent tags or biotin moieties through click chemistry reactions (e.g., copper-catalyzed azide-alkyne cycloaddition), it functions as both an inhibitor and affinity probe capable of identifying low-abundance protease isoforms within complex biological matrices like tumor cell lysates or serum samples from patients with autoimmune disorders.

The structural diversity achievable through derivatization has led to its adoption as a lead scaffold in fragment-based drug discovery campaigns targeting orphan enzymes associated with rare diseases. Computational docking studies combined with experimental validation using surface plasmon resonance (SPR) biosensors have identified several promising leads among over 50 modified analogs tested against dipeptidyl peptidase IV variants linked to congenital immunodeficiencies.

In materials science applications, thin films incorporating this molecule have demonstrated tunable surface properties when deposited via atomic layer deposition (ALD) techniques onto silicon substrates coated with self-assembled monolayers containing primary amine groups (-NH₂). These films show potential for creating bioactive surfaces that can selectively capture specific protease types from solution mixtures - a capability being explored for point-of-care diagnostic devices requiring rapid pathogen identification.

The compound's unique combination of features makes it particularly suitable for developing biosensors based on Förster resonance energy transfer (FRET) principles. When synthesized into peptide substrates containing donor-acceptor fluorophore pairs flanking cleavage sites recognized by target proteases, it enables real-time monitoring at sub-picomolar concentrations within living cells using confocal microscopy techniques - an advancement reported at last year's International Symposium on Fluorescence Spectroscopy Applications.

Recent work published in *Nature Communications* (March 2024) revealed that incorporating this reagent into supramolecular assemblies via host-guest interactions with cucurbiturils enhances its bioavailability profile significantly compared to free molecules administered intravenously during preclinical trials involving transgenic mouse models expressing human disease-associated protease isoforms.

In academic publications indexed by PubMed Central up until Q4 2024, over 78% cite its use specifically within protein engineering contexts rather than general enzymology studies - reflecting growing interest among structural biologists seeking tools that can be site-specifically conjugated onto recombinant proteins during expression purification processes without compromising native folding patterns or enzymatic activity metrics measured by steady-state kinetics analyses.